Cas no 1245913-22-7 (5-Methoxy-6-(trifluoromethyl)picolinonitrile)

• Product Name: 5-Methoxy-6-(trifluoromethyl)picolinonitrile
• CAS No: 1245913-22-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4904797
• Update Time: 2025-06-08

5-Methoxy-6-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-6-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C8H5F3N2O/c1-14-6-3-2-5(4-12)13-7(6)8(9,10)11/h2-3H,1H3
• InChI Key： TVAGAXHOWRAJQI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C#N)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 5-Methoxy-6-(trifluoromethyl)picolinonitrile

5-Methoxy-6-(trifluoromethyl)picolinonitrile (CAS No. 1245913-22-7): A Comprehensive Overview

5-Methoxy-6-(trifluoromethyl)picolinonitrile, identified by the CAS registry number 1245913-22-7, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of picolinonitriles, which are derivatives of picoline, a heterocyclic aromatic compound. The presence of a methoxy group at the 5-position and a trifluoromethyl group at the 6-position introduces unique chemical properties, making it a valuable molecule in research and development.

The chemical structure of 5-Methoxy-6-(trifluoromethyl)picolinonitrile consists of a pyridine ring substituted with a nitrile group at the 4-position, a methoxy group at the 5-position, and a trifluoromethyl group at the 6-position. The trifluoromethyl group is particularly significant due to its electron-withdrawing nature, which enhances the compound's stability and reactivity in various chemical reactions. This substitution pattern also influences the compound's solubility, bioavailability, and interaction with biological systems.

Recent studies have highlighted the potential of 5-Methoxy-6-(trifluoromethyl)picolinonitrile in the field of agrochemistry. Researchers have explored its role as a lead compound in the development of novel herbicides and fungicides. The trifluoromethyl group contributes to the compound's lipophilicity, which is crucial for its ability to penetrate plant tissues effectively. Additionally, the methoxy group enhances metabolic stability, reducing the likelihood of premature degradation in environmental conditions.

In medicinal chemistry, 5-Methoxy-6-(trifluoromethyl)picolinonitrile has been investigated as a potential scaffold for drug design. Its structural features make it an attractive candidate for targeting specific enzymes and receptors involved in various disease pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent.

The synthesis of 5-Methoxy-6-(trifluoromethyl)picolinonitrile involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes. These improvements have not only enhanced yield but also reduced costs, making the compound more accessible for large-scale applications.

5-Methoxy-6-(trifluoromethyl)picolinonitrile also finds applications in materials science, particularly in the development of advanced materials for electronic devices. Its ability to act as a coordinating ligand makes it useful in metalloorganic frameworks (MOFs) and coordination polymers. Researchers have demonstrated that this compound can enhance the conductivity and stability of such materials under various operating conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 5-Methoxy-6-(trifluoromethyl)picolinonitrile. Results indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action. However, further research is needed to fully understand its long-term effects on ecosystems.

The demand for CAS No. 1245913-22-7-based compounds continues to grow across industries due to their versatility and unique chemical properties. As scientific research advances, new applications for 5-Methoxy-6-(trifluoromethyl)picolinonitrile are likely to emerge, solidifying its position as an important molecule in modern chemistry.